Cas no 1183682-67-8 (Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester)

• Product Name: Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester
• CAS No: 1183682-67-8
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5972042
• PubChem ID: 60797226
• Update Time: 2025-07-17

Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester
• Ethyl 2-amino-2-(2-bromophenyl)propanoate
• CS-0275250
• 1183682-67-8
• EN300-4239601

• Inchi： 1S/C11H14BrNO2/c1-3-15-10(14)11(2,13)8-6-4-5-7-9(8)12/h4-7H,3,13H2,1-2H3
• InChI Key： FYXKTGDSTRJRRR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)(N)(C)C(=O)OCC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 320.0±27.0 °C(Predicted)
• pka: 6.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester

Research Brief on Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester (CAS: 1183682-67-8)

Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester (CAS: 1183682-67-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and esterified structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of novel enzyme inhibitors and receptor modulators. The compound's structural features, including the presence of a bromine atom and an ethyl ester group, make it a versatile building block for medicinal chemistry.

One of the key areas of research involving Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester is its role in the synthesis of peptidomimetics and small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, where the bromine atom was leveraged for selective binding to active sites. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, such as improved bioavailability and metabolic stability. These findings underscore the compound's potential in addressing challenges related to drug resistance and off-target effects.

Another notable application of Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester is in the field of neuropharmacology. Research conducted by a team at the University of California, San Francisco, revealed its efficacy as a precursor in the synthesis of GABA receptor modulators. The study, published in ACS Chemical Neuroscience, reported that derivatives of this compound exhibited promising activity in modulating GABAergic signaling, which could have implications for the treatment of neurological disorders such as epilepsy and anxiety. The ethyl ester moiety was particularly instrumental in improving the blood-brain barrier permeability of the synthesized compounds.

In addition to its pharmacological applications, Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester has also been investigated for its role in chemical biology tools. A recent preprint on bioRxiv described its use in the development of activity-based probes for studying enzyme dynamics. The bromine atom served as a handle for further functionalization, enabling the attachment of fluorescent tags or affinity labels. This approach has opened new avenues for real-time monitoring of enzymatic activity in complex biological systems, providing valuable insights into disease mechanisms.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester. A 2022 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce byproducts. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have shown potential in addressing these issues. Future research directions may focus on green chemistry approaches to enhance the sustainability of its production.

In conclusion, Benzeneacetic acid, α-amino-2-bromo-α-methyl-, ethyl ester (CAS: 1183682-67-8) represents a valuable compound in the toolkit of medicinal chemists and chemical biologists. Its diverse applications, ranging from drug development to chemical probes, underscore its versatility and potential for innovation. Continued research efforts aimed at optimizing its synthesis and exploring new derivatives will likely yield further breakthroughs in the coming years.